Nuak1-IN-2

• Molecular Formula: C24H30N6O
• Molecular Weight: 418.5 g/mol
• InChI: InChI=1S/C24H30N6O/c1-28-21-12-22(28)16-30(15-21)20-4-2-19(3-5-20)26-24-25-13-18-6-9-29(23(18)27-24)14-17-7-10-31-11-8-17/h2-6,9,13,17,21-22H,7-8,10-12,14-16H2,1H3,(H,25,26,27)
• InChIKey: YXYBHRORJSDZTQ-UHFFFAOYSA-N

Nuak1-IN-2: Dual NUAK1-CDK2/4/6 Inhibitor

NUAK1-IN-2, also known as Compound 24, is a small-molecule inhibitor with a molecular weight of 418.535 g/mol and the formula C₂₄H₃₀N₆O [1]. It acts as an inhibitor of the serine/threonine kinase NUAK1, a member of the AMPK-related kinase family, with a reported IC₅₀ of 3.162 nM. In addition to its activity against NUAK1, it also inhibits cyclin-dependent kinases CDK2, CDK4, and CDK6, positioning it as a multi-kinase tool compound for studying pathways relevant to oncology, neurodevelopmental disorders, and Alzheimer's disease [1].

Target Engagement Dual NUAK1-CDK2/4/6 kinase inhibition

Chemical Scaffold Pyrazolopyrimidine-class tool compound

Model Fit Cancer, neurodegeneration & MYC/LKB1 pathway research

• [1] TargetMol. (n.d.). NUAK1-IN-2. Retrieved from https://www.targetmol.cn/compound/nuak1-in-2 View Source

Why Dual NUAK1-CDK Inhibition Is Essential

The NUAK1 inhibitor landscape is heterogeneous, with compounds exhibiting divergent potency, selectivity profiles, and polypharmacology. While WZ4003 and HTH-01-015 serve as selective probes for NUAK1, their biochemical IC₅₀ values (20 nM and 100 nM, respectively) are significantly higher than that of NUAK1-IN-2 (3.162 nM) [1] . Furthermore, NUAK1-IN-2's additional inhibition of CDK2/4/6 is a distinguishing feature not shared by more selective inhibitors . In contrast, the multi-kinase inhibitor ON123300 shares CDK4/6 and NUAK1 activity but has a distinct kinase selectivity spectrum. Therefore, substituting one compound for another without accounting for these quantitative differences in potency and target engagement can lead to divergent and non-comparable experimental outcomes.

Single NUAK1 inhibitors May lack CDK2/4/6 blockade critical for G1/S arrest models.

Pure CDK4/6 inhibitors Do not engage NUAK1 pro-survival and invasion pathways.

Highly selective NUAK1 probes Cannot recapitulate dual-node co-inhibition required for cross-talk studies.

• [1] TargetMol. (n.d.). NUAK1-IN-2. Retrieved from https://www.targetmol.cn/compound/nuak1-in-2 View Source

Quantitative Comparison of Nuak1-IN-2

NUAK1 Inhibitory Potency Comparison

In biochemical assays, NUAK1-IN-2 (Compound 24) demonstrates an IC₅₀ of 3.162 nM against NUAK1 [1]. This represents a 6.3-fold increase in potency compared to WZ4003, a widely used NUAK1/2 inhibitor, which has a reported IC₅₀ of 20 nM for NUAK1 under comparable assay conditions .

NUAK1 Potency

Cross-study comparable

IC₅₀ 3.162 nM vs HTH-01-015 (100 nM), WZ4003 (20 nM), UCB9386 (~79 nM)

Reported higher on-target potency; supports dosing model interpretation.

Biochemical assay; cross-study comparison.

Evidence Dimension	Inhibition of NUAK1 kinase activity
Target Compound Data	IC₅₀ = 3.162 nM
Comparator Or Baseline	WZ4003, IC₅₀ = 20 nM
Quantified Difference	6.3-fold increase in potency
Conditions	Biochemical kinase assay; exact assay technology not specified

Why This Matters

Greater biochemical potency can translate to lower required compound concentrations in cellular and in vivo studies, potentially improving signal-to-noise and reducing off-target effects related to high compound loads.

• [1] TargetMol. (n.d.). NUAK1-IN-2. Retrieved from https://www.targetmol.cn/compound/nuak1-in-2 View Source

Multi-Kinase Activity Comparison

NUAK1-IN-2 is characterized as an inhibitor of NUAK1, CDK2, CDK4, and CDK6 . In contrast, HTH-01-015 is described as a selective NUAK1 inhibitor with an IC₅₀ of 100 nM for NUAK1 and >100-fold selectivity over NUAK2, with no significant inhibition of 139 other kinases tested, including AMPK family members [1]. While quantitative inhibition data for CDKs by NUAK1-IN-2 is not available, the stated multi-kinase profile provides a clear differentiation from selective NUAK1 probes like HTH-01-015.

Multi-Kinase Profile

Class-level inference

NUAK1 + CDK2/4/6 engagement; quantitative CDK IC₅₀ not reported.

Broad CDK-family inhibition alongside NUAK1; supports dual-pathway model exploration.

Data to verify; incomplete comparison with ARUK2010694.

Evidence Dimension	Kinase selectivity profile
Target Compound Data	Inhibits NUAK1, CDK2, CDK4, and CDK6
Comparator Or Baseline	HTH-01-015, inhibits NUAK1 (IC₅₀ = 100 nM) with high selectivity over NUAK2 and a panel of 139 kinases
Quantified Difference	Qualitative difference in target spectrum
Conditions	Vendor-reported compound profiles

Why This Matters

The multi-kinase profile makes NUAK1-IN-2 a distinct chemical biology tool for studying the interplay between NUAK1 and CDK signaling, whereas selective inhibitors like HTH-01-015 are preferred for experiments requiring isolated NUAK1 target validation.

• [1] Sigma-Aldrich. (n.d.). HTH-01-015. Retrieved from https://www.sigmaaldrich.cn/HTH-01-015 View Source

Kinase Selectivity and Off-Target Profile

NUAK1-IN-2 has a molecular weight of 418.535 g/mol [1], which is 78.5 g/mol lower than that of WZ4003 (496.99 g/mol) . While not a direct measure of efficacy, molecular weight influences compound solubility, permeability, and overall compliance with Lipinski's Rule of Five, factors that can impact a compound's utility in in vivo studies.

Selectivity Data

Cross-study comparable

No published kinome-wide selectivity for Nuak1-IN-2; comparators show >100-fold window.

Selectivity profile not yet reported; target-attribution validation required.

Comparators validated against 139 kinases (HTH-01-015/WZ4003).

Evidence Dimension	Molecular weight
Target Compound Data	418.535 g/mol
Comparator Or Baseline	WZ4003, 496.99 g/mol
Quantified Difference	NUAK1-IN-2 is 78.5 g/mol (15.8%) lighter
Conditions	Calculated from chemical formula

Why This Matters

Lower molecular weight can be a favorable attribute for passive diffusion and may provide a better starting point for medicinal chemistry optimization aimed at improving pharmacokinetic properties.

• [1] TargetMol. (n.d.). NUAK1-IN-2. Retrieved from https://www.targetmol.cn/compound/nuak1-in-2 View Source

Nuak1-IN-2 Research Use Cases

Cancer Cell Profiling with Dual Pathway Suppression

Given its reported IC₅₀ of 3.162 nM for NUAK1 [1], NUAK1-IN-2 is suitable for researchers requiring a high-potency NUAK1 inhibitor in biochemical kinase assays or in cellular models where maximal target engagement at low concentrations is desired. Its 6.3-fold greater potency than WZ4003 (IC₅₀ = 20 nM) makes it a strong candidate for dose-response studies exploring the threshold of NUAK1 inhibition required for a phenotypic effect.

Neurodegenerative Signaling Cross-Talk Studies

NUAK1-IN-2's multi-kinase profile—inhibiting NUAK1 as well as CDK2, CDK4, and CDK6 [1]—makes it a valuable tool for studies investigating the intersection of AMPK-related kinase signaling and cell cycle regulation. This is particularly relevant in cancer biology and neurodevelopmental disorder research where these pathways converge.

Oncogene Addiction Studies: MYC and LKB1-Driven Cancers

NUAK1 activity is linked to cell migration and invasion processes [2]. As a high-potency NUAK1 inhibitor, NUAK1-IN-2 [1] is a candidate chemical probe for studying these phenotypes in relevant cell lines, such as those derived from pancreatic cancer or other metastatic models.

Comparative Tool for Polypharmacology and Kinase Selectivity Profiling

In experiments where understanding the effect of inhibiting multiple kinases (NUAK1, CDK2/4/6) versus a single kinase is crucial, NUAK1-IN-2 [1] serves as a comparator alongside more selective probes like HTH-01-015 (selective NUAK1) or palbociclib (selective CDK4/6). This allows for the deconvolution of complex signaling network responses.

Application

Selection Property

Validation Focus

Cancer cell dual-pathway suppression studies

Dual NUAK1-CDK target engagement

Pathway co-inhibition endpoint review

Neurodegenerative signaling cross-talk studies

Combined kinase inhibition profile

Tau/CDK interaction endpoint context

Oncogene addiction model studies (MYC/LKB1)

Model applicability for synthetic lethality screening

Synthetic lethality endpoint monitoring

• [1] TargetMol. (n.d.). NUAK1-IN-2. Retrieved from https://www.targetmol.cn/compound/nuak1-in-2 View Source
• [2] Biotechne. (n.d.). ARK5/NUAK1. Retrieved from https://www.bio-techne.io/ARK5/NUAK1 View Source